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Compound Name: SB-568849

Cat. No.: B1680837 Get Quote

Application Notes and Protocols for SB-568849
For Researchers, Scientists, and Drug Development Professionals

Introduction
SB-568849 is a potent and selective antagonist of the C-X-C chemokine receptor 2 (CXCR2).

CXCR2 and its activating ligands, such as CXCL8 (IL-8), are key mediators in the recruitment

and activation of neutrophils and other leukocytes to sites of inflammation. Dysregulated

CXCR2 signaling is implicated in the pathophysiology of various inflammatory diseases,

including chronic obstructive pulmonary disease (COPD), asthma, and cystic fibrosis. By

blocking the interaction of CXCL8 and other ELR+ chemokines with CXCR2, SB-568849
effectively inhibits downstream signaling pathways, leading to a reduction in neutrophil

chemotaxis and activation. These application notes provide detailed protocols for the

preparation of SB-568849 stock solutions in DMSO and its application in a neutrophil

chemotaxis assay.

Physicochemical Properties and Solubility
A summary of the physical and chemical properties of Dimethyl Sulfoxide (DMSO), the

recommended solvent for preparing stock solutions of SB-568849, is provided below. While

specific quantitative solubility data for SB-568849 in DMSO is not readily available in the public

domain, similar small molecule CXCR2 antagonists have shown good solubility in DMSO. For

instance, VU0238429, another CXCR2 antagonist, exhibits a solubility of ≥20 mg/mL in
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DMSO[1]. It is strongly recommended to consult the manufacturer's product datasheet for the

most accurate solubility information for SB-568849.

Table 1: Physicochemical Properties of DMSO

Property Value

Chemical Formula (CH₃)₂SO

Molar Mass 78.13 g/mol [2]

Appearance Colorless liquid[2]

Density 1.1004 g/cm³[2]

Melting Point 19 °C (66 °F)[2]

Boiling Point 189 °C (372 °F)

Solubility in Water Miscible

Preparation of SB-568849 Stock Solution in DMSO
This protocol outlines the steps for preparing a stock solution of SB-568849 in DMSO.

Adherence to these guidelines is crucial for ensuring the stability and activity of the compound.

Materials:

SB-568849 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, amber or foil-wrapped microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Protocol:
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Pre-dissolution Preparation:

Bring the vial of SB-568849 powder and the DMSO to room temperature.

Weigh the desired amount of SB-568849 powder using a calibrated analytical balance in a

chemical fume hood.

Dissolution:

Add the appropriate volume of sterile DMSO to the SB-568849 powder to achieve the

desired stock concentration (e.g., 10 mM or 20 mM).

Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming

in a 37°C water bath can be used to aid dissolution if necessary, but avoid excessive heat.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,

amber or foil-wrapped microcentrifuge tubes to protect from light.

Store the aliquots at -20°C or -80°C for long-term storage. Avoid repeated freeze-thaw

cycles.

Table 2: Example Stock Solution Preparation

Desired Stock
Concentration

Molecular Weight
of SB-568849 (if
known)

Mass of SB-568849 Volume of DMSO

10 mM User to input User to calculate User to calculate

20 mM User to input User to calculate User to calculate

Note: The final concentration of DMSO in cell-based assays should be kept low (typically

≤0.5%) to avoid solvent-induced toxicity. Prepare intermediate dilutions of the stock solution in

sterile aqueous buffers or cell culture medium immediately before use.
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Experimental Protocol: Neutrophil Chemotaxis
Assay
This protocol describes an in vitro neutrophil chemotaxis assay to evaluate the inhibitory effect

of SB-568849 on neutrophil migration towards a chemoattractant, such as CXCL8 (IL-8).

Materials:

Isolated human neutrophils

SB-568849 DMSO stock solution

Recombinant human CXCL8 (IL-8)

Chemotaxis chamber (e.g., Boyden chamber with 5.0 µm pore size inserts)

Cell culture medium (e.g., RPMI 1640 with 0.5% BSA)

Cell viability assay reagent (e.g., CellTiter-Glo®)

Plate reader capable of luminescence detection

Protocol:

Neutrophil Isolation:

Isolate human neutrophils from fresh whole blood using a standard method such as Ficoll-

Paque density gradient centrifugation followed by dextran sedimentation.

Resuspend the isolated neutrophils in serum-free cell culture medium.

Assay Setup:

Prepare serial dilutions of SB-568849 from the DMSO stock solution in the cell culture

medium. Ensure the final DMSO concentration is consistent across all conditions and

does not exceed 0.5%.
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In the lower wells of the chemotaxis chamber, add the cell culture medium containing the

chemoattractant (e.g., 10 nM CXCL8) with or without different concentrations of SB-
568849. Include a negative control (medium only) and a vehicle control (medium with

DMSO).

Place the permeable inserts into the wells.

Add the isolated neutrophils to the upper chamber of each insert.

Incubation:

Incubate the chemotaxis chamber at 37°C in a humidified incubator with 5% CO₂ for 1-2

hours to allow for neutrophil migration.

Quantification of Migration:

After incubation, carefully remove the inserts.

Quantify the number of neutrophils that have migrated to the lower chamber using a

suitable method, such as a luminescent cell viability assay that measures ATP content.

Measure the luminescence using a plate reader.

Data Analysis:

Calculate the percentage of neutrophil migration for each condition relative to the positive

control (chemoattractant only).

Plot the percentage of migration against the concentration of SB-568849 to determine the

IC₅₀ value.

Signaling Pathway and Workflow Diagrams
The following diagrams illustrate the CXCR2 signaling pathway and the experimental workflow

for the neutrophil chemotaxis assay.
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Caption: CXCR2 Signaling Pathway and Inhibition by SB-568849.
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Caption: Experimental Workflow for Neutrophil Chemotaxis Assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1680837?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/TW/zh/product/sigma/v4515
https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://www.benchchem.com/product/b1680837#sb-568849-solubility-and-stock-solution-preparation-in-dmso
https://www.benchchem.com/product/b1680837#sb-568849-solubility-and-stock-solution-preparation-in-dmso
https://www.benchchem.com/product/b1680837#sb-568849-solubility-and-stock-solution-preparation-in-dmso
https://www.benchchem.com/product/b1680837#sb-568849-solubility-and-stock-solution-preparation-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1680837?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

